Cas no 214678-92-9 (3,3-diethoxy-1-nitroprop-1-ene)

• Product Name: 3,3-diethoxy-1-nitroprop-1-ene
• CAS No: 214678-92-9
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5896678
• PubChem ID: 135083796
• Update Time: 2025-11-07

3,3-diethoxy-1-nitroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-1-nitroprop-1-ene
• EN300-1737549
• 214678-92-9

• Inchi： 1S/C7H13NO4/c1-3-11-7(12-4-2)5-6-8(9)10/h5-7H,3-4H2,1-2H3/b6-5+
• InChI Key： HWKNIVNKRAIAQA-AATRIKPKSA-N
• SMILES： O(CC)C(/C=C/[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 3,3-diethoxy-1-nitroprop-1-ene

Professional Introduction to Compound with CAS No. 214678-92-9 and Product Name: 3,3-diethoxy-1-nitroprop-1-ene

The compound with the CAS number 214678-92-9 is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Its product name, 3,3-diethoxy-1-nitroprop-1-ene, provides a detailed insight into its chemical structure, which comprises a nitro group and ethoxy substituents on a propene backbone. This unique arrangement of functional groups makes it a compound of interest for various applications, particularly in synthetic chemistry and drug development.

Recent advancements in the field of medicinal chemistry have highlighted the potential of nitroalkenes as versatile intermediates in the synthesis of bioactive molecules. The presence of the nitro group in 3,3-diethoxy-1-nitroprop-1-ene allows for facile reduction to corresponding alcohols, which can be further functionalized to produce more complex structures. This property is particularly valuable in the development of novel therapeutic agents where precise control over molecular architecture is crucial.

Moreover, the ethoxy substituents in the molecule contribute to its stability and reactivity under various conditions. These features make 3,3-diethoxy-1-nitroprop-1-ene a promising candidate for use in multi-step synthetic routes, enabling chemists to construct intricate molecular frameworks with high efficiency. The compound's ability to undergo selective reactions while maintaining structural integrity has been leveraged in several recent studies aimed at developing new pharmacophores.

In the realm of drug discovery, the nitroalkene core structure has been explored for its potential as a scaffold for small molecule drugs. The ability to modify both the nitro group and the ethoxy substituents allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These factors are critical in determining the pharmacokinetic behavior of drug candidates, making 3,3-diethoxy-1-nitroprop-1-ene a valuable building block in medicinal chemistry.

Recent research has demonstrated the utility of 3,3-diethoxy-1-nitroprop-1-ene in the synthesis of bioactive compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit interesting biological activities when tested against various disease models. These findings underscore the importance of exploring novel synthetic pathways that incorporate nitroalkenes as key intermediates.

The chemical reactivity of 3,3-diethoxy-1-nitroprop-1-ene has been further investigated in terms of its participation in cross-coupling reactions, which are fundamental to modern organic synthesis. The ability to introduce different functional groups at specific positions on the molecule through these reactions opens up avenues for creating structurally diverse libraries of compounds. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds for drug development.

From a synthetic chemistry perspective, 3,3-diethoxy-1-nitroprop-1-ene offers a unique platform for exploring new methodologies and improving existing ones. The compound's reactivity profile has been exploited to develop innovative catalytic systems that enhance reaction efficiency and selectivity. These advancements not only contribute to the field but also have practical implications for industrial-scale production of complex molecules.

The versatility of 3,3-diethoxy-1-nitroprop-1-ene extends beyond its role as a synthetic intermediate; it also serves as a model system for understanding fundamental chemical transformations. By studying its reactivity and behavior under different conditions, researchers can gain insights into broader principles that govern molecular interactions. This knowledge is invaluable for advancing both theoretical understanding and practical applications in chemical biology and drug discovery.

In conclusion, 3,3-diethoxy-1-nitroprop-1-ene (CAS No. 214678-92-9) represents a significant asset in modern chemical research due to its unique structural features and reactivity profile. Its applications span across multiple domains, including synthetic chemistry, medicinal chemistry, and drug development. As research continues to uncover new possibilities with this compound and related derivatives, its importance is likely to grow even further.